N-(2,4-dimethoxybenzyl)-3-[1-(3-thienylcarbonyl)-3-piperidinyl]propanamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-3-[1-(thiophene-3-carbonyl)piperidin-3-yl]propanamide
• InChI: InChI=1S/C22H28N2O4S/c1-27-19-7-6-17(20(12-19)28-2)13-23-21(25)8-5-16-4-3-10-24(14-16)22(26)18-9-11-29-15-18/h6-7,9,11-12,15-16H,3-5,8,10,13-14H2,1-2H3,(H,23,25)
• InChI Key: SRINQQSCOGTNPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)CCC2CCCN(C2)C(=O)C3=CSC=C3)OC
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol

Description

N-(2,4-dimethoxybenzyl)-3-[1-(3-thienylcarbonyl)-3-piperidinyl]propanamide is a compound that has been synthesized for scientific research purposes. It is a complex molecule that has shown potential in various areas of research, including neuroscience and pharmacology.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxybenzyl)-3-[1-(3-thienylcarbonyl)-3-piperidinyl]propanamide is not fully understood. However, it is believed to act as a free radical scavenger, protecting cells from oxidative stress. It may also modulate the activity of certain enzymes and receptors, leading to its neuroprotective and drug delivery effects.
Biochemical and Physiological Effects:
N-(2,4-dimethoxybenzyl)-3-[1-(3-thienylcarbonyl)-3-piperidinyl]propanamide has been shown to have several biochemical and physiological effects. In animal models, it has been shown to increase the levels of certain neurotransmitters, such as dopamine and serotonin. It has also been shown to reduce the levels of certain inflammatory cytokines, such as TNF-alpha and IL-6. These effects may contribute to its neuroprotective and drug delivery properties.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,4-dimethoxybenzyl)-3-[1-(3-thienylcarbonyl)-3-piperidinyl]propanamide is its versatility in scientific research. It has shown potential in various areas of research, including neuroscience and pharmacology. Another advantage is its stability, which allows for long-term storage and use in lab experiments. However, one limitation is its complexity, which may make it difficult to synthesize and analyze.

Future Directions

There are several future directions for research involving N-(2,4-dimethoxybenzyl)-3-[1-(3-thienylcarbonyl)-3-piperidinyl]propanamide. One direction is to further investigate its neuroprotective properties and potential as a treatment for neurodegenerative diseases. Another direction is to explore its potential as a drug delivery system for various drugs. Additionally, further research is needed to fully understand its mechanism of action and biochemical and physiological effects.

Synthesis Methods

The synthesis method of N-(2,4-dimethoxybenzyl)-3-[1-(3-thienylcarbonyl)-3-piperidinyl]propanamide is a multi-step process that involves several chemical reactions. The starting materials for the synthesis are 2,4-dimethoxybenzaldehyde, 3-thiophene carboxylic acid, and piperidine. The first step involves the conversion of 2,4-dimethoxybenzaldehyde to the corresponding benzyl alcohol using sodium borohydride. The benzyl alcohol is then subjected to a reaction with 3-thiophene carboxylic acid to form the corresponding ester. The ester is then hydrolyzed to the corresponding carboxylic acid, which is then coupled with piperidine to form the final product.

Scientific Research Applications

N-(2,4-dimethoxybenzyl)-3-[1-(3-thienylcarbonyl)-3-piperidinyl]propanamide has shown potential in various areas of scientific research, including neuroscience and pharmacology. In neuroscience, this compound has been studied for its potential as a neuroprotective agent. It has been shown to protect neurons from oxidative stress and prevent neuronal death in animal models of neurodegenerative diseases. In pharmacology, this compound has been studied for its potential as a drug delivery system. It has been shown to enhance the bioavailability of drugs and improve their pharmacokinetic properties.